Cas no 174060-98-1 ((S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 174060-98-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD04039446
• CID: 65961
• PubChem ID: 10586313
• Update Time: 2025-06-30

(S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid
• (2S)-3,3-Dimethyl-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
• (S)-N-Boc-3,3-dimethylpyrrolidine-2-carboxylic acid
• Boc-(2S)-3,3-dimethyl-2-pyrrolidenecarboxylic Acid
• t-butyloxy-carbonyl-3,3-dimethyl-dl-proline
• 174060-98-1
• SCHEMBL905275
• F93425
• Boc-3,3-dmP-OH (S)
• A3849
• (2S)-1-[(tert-butoxy)carbonyl]-3,3-dimethylpyrrolidine-2-carboxylic acid
• J-010963
• MFCD04039446
• CS-0448396
• (s)-n-boc-3,3-dimethylpyrrolidine-2-carboxylicacid
• AKOS022180255
• (2S)-3,3-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid

• MDL： MFCD04039446
• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-7-6-12(4,5)8(13)9(14)15/h8H,6-7H2,1-5H3,(H,14,15)/t8-/m1/s1
• InChI Key： FVTWJYOGVFLUNJ-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)(C)[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.117
• Melting Point: Not available
• Boiling Point: 345.1±35.0 °C at 760 mmHg
• Flash Point: 162.5±25.9 °C
• Refractive Index: 1.484
• PSA: 66.84000
• LogP: 2.04450
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid (CAS No. 174060-98-1)

(S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid (CAS No. 174060-98-1) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound, often abbreviated as Boc-protected pyrrolidine carboxylic acid, serves as a critical intermediate in the development of bioactive molecules, including peptidomimetics and enzyme inhibitors. Its unique stereochemistry and functional groups make it invaluable for asymmetric synthesis and drug discovery programs.

The growing demand for chiral building blocks like (S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid aligns with trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers frequently search for "high-purity Boc-protected amino acids" or "scalable synthesis of chiral pyrrolidines," reflecting the compound's relevance in optimizing synthetic routes. Its tert-butoxycarbonyl (Boc) group offers excellent stability under basic conditions, making it a preferred choice for N-protection strategies in multi-step reactions.

In the context of AI-driven drug design, CAS No. 174060-98-1 has garnered attention as a template for virtual screening libraries. Computational chemists often explore "3D conformations of substituted pyrrolidines" or "Boc deprotection kinetics," highlighting its role in structure-activity relationship (SAR) studies. The compound's rigid 3,3-dimethylpyrrolidine core contributes to conformational restraint, a sought-after property in modulating target binding affinity.

From an industrial perspective, (S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid addresses key challenges in continuous flow chemistry. Manufacturers prioritize questions like "Boc removal under mild conditions" or "enantioselective crystallization techniques," underscoring the need for process optimization. The compound's carboxylic acid moiety further enables diverse derivatization, including amide coupling or esterification, which are frequently discussed in peptide chemistry forums.

Recent publications emphasize the compound's utility in bioconjugation and prodrug development, particularly for CNS-targeting therapeutics. The steric hindrance from its gem-dimethyl groups enhances metabolic stability—a hot topic in ADMET optimization discussions. Analytical methods such as HPLC chiral separation for related derivatives are also trending, as purity remains paramount for regulatory compliance in pharmaceutical applications.

Environmental considerations have spurred interest in catalytic recycling of Boc-protecting groups, with 174060-98-1 serving as a model substrate. The compound's compatibility with organocatalysts and transition-metal complexes positions it at the intersection of homogeneous catalysis research. These attributes respond to frequent queries about "atom-economic protection/deprotection" in modern synthetic methodologies.

In summary, (S)-1-(tert-Butoxycarbonyl)-3,3-dimethylpyrrolidine-2-carboxylic acid exemplifies the convergence of chiral technology and pharmaceutical innovation. Its CAS registry (174060-98-1) consistently appears in patent filings for kinase inhibitors and GPCR modulators, reflecting enduring industrial value. As synthetic biology advances, this compound's role in non-natural amino acid incorporation continues to expand, answering contemporary demands in biologics engineering.